Cas no 192815-71-7 ((R)-5-Phenyl-morpholin-3-one)

• Product Name: (R)-5-Phenyl-morpholin-3-one
• CAS No: 192815-71-7
• MF: C₁₀H₁₁NO₂
• MW: 177.199842691422
• MDL: MFCD19442805
• CID: 1073252
• PubChem ID: 44195698
• Update Time: 2025-10-29

(R)-5-Phenyl-morpholin-3-one Chemical and Physical Properties

Names and Identifiers

• (5R)-5-Phenylmorpholin-3-one
• (5R)-5-Phenyl-3-morpholinone
• 5-phenylmorpholin-3-one
• (R)-5-Phenylmorpholin-3-one
• DTXSID50657826
• (R)-5-Phenyl-morpholin-3-one
• CS-D1768
• EN300-243509
• SS-4565
• 192815-71-7
• AKOS015996818
• F52521
• SCHEMBL1273854
• GXDVCRCMLDJGAS-VIFPVBQESA-N
• 3-Morpholinone, 5-phenyl-, (5R)-

• MDL： MFCD19442805
• Inchi： 1S/C10H11NO2/c12-10-7-13-6-9(11-10)8-4-2-1-3-5-8/h1-5,9H,6-7H2,(H,11,12)/t9-/m0/s1
• InChI Key： GXDVCRCMLDJGAS-VIFPVBQESA-N
• SMILES： O1CC(N[C@H](C2C=CC=CC=2)C1)=O

Computed Properties

• Exact Mass: 177.07903
• Monoisotopic Mass: 177.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 1.149
• PSA: 38.33

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Phenylmorpholines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Phenylmorpholines

Additional information on (R)-5-Phenyl-morpholin-3-one

Comprehensive Overview of (R)-5-Phenyl-morpholin-3-one (CAS No. 192815-71-7): Properties, Applications, and Industry Insights

(R)-5-Phenyl-morpholin-3-one (CAS No. 192815-71-7) is a chiral organic compound with significant relevance in pharmaceutical and fine chemical industries. This enantiomerically pure morpholine derivative has garnered attention due to its unique structural features and versatile applications. The compound's stereospecificity and pharmacophore potential make it a valuable intermediate in drug discovery programs targeting neurological and metabolic disorders.

The growing demand for chiral building blocks like (R)-5-Phenyl-morpholin-3-one reflects broader trends in asymmetric synthesis and precision medicine. Pharmaceutical researchers frequently search for high-purity enantiomers and morpholine derivatives to develop novel therapeutic agents with improved efficacy and reduced side effects. The compound's CAS No. 192815-71-7 serves as a crucial identifier in chemical databases and regulatory documentation.

Recent advancements in organocatalysis have enabled more efficient synthesis routes for (R)-5-Phenyl-morpholin-3-one, addressing industry needs for cost-effective chiral intermediates. The compound's hydrogen bonding capacity and rigid heterocyclic structure contribute to its molecular recognition properties, making it particularly valuable in designing enzyme inhibitors and receptor modulators.

Analytical characterization of 192815-71-7 typically involves advanced techniques such as chiral HPLC, NMR spectroscopy, and X-ray crystallography to confirm its stereochemical purity. The pharmaceutical industry's increasing focus on quality by design (QbD) principles has elevated the importance of thorough characterization for compounds like (R)-5-Phenyl-morpholin-3-one.

From a commercial perspective, CAS 192815-71-7 represents a growing market segment within fine chemicals and pharmaceutical intermediates. Suppliers emphasizing GMP-compliant synthesis and scalable production processes are better positioned to meet the stringent requirements of drug development pipelines. The compound's stability profile and solubility characteristics make it suitable for various formulation approaches.

Research publications and patent filings reveal expanding applications of (R)-5-Phenyl-morpholin-3-one in central nervous system (CNS) drug discovery. Its structural similarity to neurotransmitter analogs has prompted investigations into potential dopaminergic activity and serotonin receptor interactions. These developments align with current industry priorities in addressing neurological conditions through targeted molecular design.

The synthesis optimization of 192815-71-7 frequently appears in discussions about green chemistry and sustainable pharmaceutical manufacturing. Recent innovations focus on reducing organic solvent usage and improving atom economy in the preparation of this chiral morpholine derivative. Such advancements respond to growing environmental concerns while maintaining the high enantiomeric excess required for pharmaceutical applications.

Quality control protocols for (R)-5-Phenyl-morpholin-3-one emphasize spectroscopic fingerprinting and chiral purity verification, reflecting the compound's critical role in asymmetric synthesis. Analytical method development for this specific CAS number has become a specialized area within pharmaceutical analysis, particularly for ensuring batch-to-batch consistency in API manufacturing.

Emerging research explores the potential of 192815-71-7 in bioconjugation chemistry and prodrug design, expanding its utility beyond traditional applications. The compound's functional group compatibility allows for diverse chemical modifications, making it adaptable to various drug discovery platforms. These developments address the pharmaceutical industry's need for versatile chiral scaffolds.

Storage and handling recommendations for (R)-5-Phenyl-morpholin-3-one typically emphasize protection from moisture and oxidation, with optimal conditions varying based on specific salt forms or solvates. Proper material characterization and stability testing are essential considerations for long-term storage of this valuable chiral intermediate.

The intellectual property landscape surrounding CAS 192815-71-7 reveals ongoing innovation in synthetic methodologies and therapeutic applications. Patent analysis shows increasing activity related to enantioselective synthesis techniques and novel derivatives containing the (R)-5-Phenyl-morpholin-3-one core structure, indicating sustained scientific and commercial interest.

Regulatory considerations for 192815-71-7 focus on ICH guidelines for impurities and genotoxic substances in pharmaceutical intermediates. The compound's status as a non-controlled substance facilitates its use in international research collaborations, though proper safety data sheets and handling protocols remain essential for laboratory and industrial applications.

Market analysts project steady growth for chiral intermediates like (R)-5-Phenyl-morpholin-3-one, driven by expanding biopharmaceutical pipelines and increased outsourcing of specialty chemical synthesis. The compound's position within the value chain of drug development underscores its importance as both a research tool and potential active pharmaceutical ingredient (API) precursor.

Future research directions for 192815-71-7 may explore its potential in biocatalysis and continuous flow chemistry, aligning with industry trends toward more efficient and sustainable manufacturing processes. The compound's well-defined stereochemistry and structural versatility position it as a candidate for innovative synthetic approaches in academic and industrial settings.